Cas no 58493-71-3 (ent-16beta,17-Isopropylidenedioxykaurane)

• Product Name: ent-16beta,17-Isopropylidenedioxykaurane
• CAS No: 58493-71-3
• Molecular Formula: C₂₃H₃₈O₂
• Molecular Weight: 346.54662
• CID: 837546
• PubChem ID: 91885200

ent-16beta,17-Isopropylidenedioxykaurane Properties

Names and Identifiers

• ent-16beta,17-Isopropylidenedioxykaurane
• (1'S,4R,4'R,9'R,10'R,13'R)-2,2,5',5',9'-Pentamethylspiro[1,3-dioxolane-4,14'-tetracyclo[11.2.1.0^1,10.0^4,9]hexadecane]
• ent-16β,17-Isopropylidenedioxykaurane
• AKOS032948602
• (1's,4r,4'r,9'r,10'r,13'r)-2,2,5',5',9'-pentamethylspiro[1,3-dioxolane-4,14'-tetracyclo[11.2.1.01,10.04,9]hexadecane]
• 58493-71-3
• [ "" ]

• InChIKey： KIJYVQFJGWLPQH-NXKRBXPFSA-N
• Inchi： InChI=1S/C23H38O2/c1-19(2)10-6-11-21(5)17(19)9-12-22-13-16(7-8-18(21)22)23(14-22)15-24-20(3,4)25-23/h16-18H,6-15H2,1-5H3/t16-,17-,18+,21-,22+,23+/m1/s1
• SMILES： C[C@@]12CCCC([C@H]1CC[C@]34[C@H]2CC[C@H](C3)[C@]5(C4)COC(O5)(C)C)(C)C

Computed Properties

• Exact Mass: 346.28700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 346.287180451g/mol
• Heavy Atom Count: 25
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 5.94090
• PSA: 18.46000
• Boiling Point: 420.2±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 232.0±17.4 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids